Cas no 169250-13-9 ((4-Fluorobutyl)magnesium bromide, 0.50 M in THF)

• Product Name: (4-Fluorobutyl)magnesium bromide, 0.50 M in THF
• CAS No: 169250-13-9
• MF: C₄H₈BrFMg
• MW: 179.313724517822
• MDL: MFCD18253637
• CID: 4703107
• Update Time: 2025-10-28

(4-Fluorobutyl)magnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Magnesium;1-fluorobutane;bromide
• (4-Fluorobutyl)magnesium bromide, 0.50 M in THF

• MDL： MFCD18253637
• Inchi： 1S/C4H8F.BrH.Mg/c1-2-3-4-5;;/h1-4H2;1H;/q-1;;+2/p-1
• InChI Key： QVLCONIEAPDCFL-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FCCC[CH2-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 21.2
• Topological Polar Surface Area: 0

Additional information on (4-Fluorobutyl)magnesium bromide, 0.50 M in THF

Introduction to (4-Fluorobutyl)magnesium bromide, 0.50 M in THF and Its Applications in Modern Chemical Research

(4-Fluorobutyl)magnesium bromide, with the CAS number 169250-13-9, is a specialized organomagnesium reagent that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, when dissolved in THF (tetrahydrofuran) at a concentration of 0.50 M, forms a highly reactive solution that is widely utilized in various synthetic transformations. The unique properties of this reagent stem from the presence of a fluoro-substituted alkyl group, which imparts distinct reactivity and selectivity, making it invaluable for constructing complex molecular architectures.

The use of organomagnesium compounds, such as (4-Fluorobutyl)magnesium bromide, has become increasingly prevalent in modern synthetic chemistry due to their ability to facilitate carbon-carbon bond formation under mild conditions. These reagents are particularly useful in the preparation of fluorinated compounds, which are prevalent in pharmaceuticals and agrochemicals due to their enhanced metabolic stability and bioavailability. The fluoro-substituent, in particular, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel fluorinated heterocycles, which have shown promise as therapeutic agents. The ability of (4-Fluorobutyl)magnesium bromide to efficiently introduce fluorinated side chains into heterocyclic frameworks has made it a cornerstone reagent in this area. For instance, studies have demonstrated its utility in the synthesis of fluorinated pyrimidines and pyridines, which are key motifs in many active pharmaceutical ingredients (APIs). The high reactivity of this reagent ensures that complex molecular structures can be assembled with high yields and minimal byproducts, making it an indispensable tool for synthetic chemists.

The choice of solvent is critical when working with organometallic compounds like (4-Fluorobutyl)magnesium bromide. Tetrahydrofuran (THF) is an excellent solvent for this application due to its ability to solvate magnesium complexes effectively while maintaining low viscosity. This property ensures that the reaction mixture remains homogeneous, which is essential for achieving optimal reaction conditions. Additionally, THF is relatively inert to organometallic species, preventing unwanted side reactions that could compromise the yield and purity of the desired product.

One of the most compelling applications of (4-Fluorobutyl)magnesium bromide is in cross-coupling reactions, particularly Grignard-based couplings. These reactions are fundamental to constructing complex organic molecules and have been widely employed in the synthesis of natural products and drug candidates. The fluoro-substituent enhances the electrophilicity of the carbon center, facilitating its participation in coupling reactions with various nucleophiles. This feature has been leveraged to develop novel methodologies for constructing biaryl structures and other complex motifs that are prevalent in biologically active compounds.

The pharmaceutical industry has also benefited from the use of this reagent in the synthesis of fluorinated APIs. Fluorine atoms are known to improve pharmacokinetic properties such as solubility and metabolic stability, making them highly desirable in drug design. For example, studies have shown that incorporating fluorine into antiviral and anticancer agents can significantly enhance their therapeutic efficacy. The ability of (4-Fluorobutyl)magnesium bromide to efficiently introduce fluorinated groups into these molecules has made it a valuable asset in medicinal chemistry research.

In addition to its synthetic utility, (4-Fluorobutyl)magnesium bromide has found applications in materials science. Fluorinated compounds are known for their unique electronic properties, making them suitable for use in organic electronics and nanotechnology. Researchers have explored its use in the synthesis of fluoroalkene-based polymers and small molecules that exhibit enhanced charge transport properties. These materials have potential applications in flexible electronics and optoelectronic devices, contributing to advancements in sustainable technology.

The safety profile of (4-Fluorobutyl)magnesium bromide, when used under appropriate conditions, is another critical aspect that makes it a preferred choice for many synthetic applications. While organomagnesium compounds require careful handling due to their sensitivity to moisture and air, proper storage and handling protocols can mitigate these risks effectively. When dissolved in anhydrous THF, this reagent forms a stable solution that can be easily handled under inert atmospheres, ensuring both safety and efficiency.

The versatility of (4-Fluorobutyl)magnesium bromide extends beyond its use as a coupling agent; it also serves as a building block for more complex organometallic species. For instance, it can be used to generate organolithium or Grignard intermediates that undergo further functionalization to yield highly substituted hydrocarbons or heterocycles. This capability has been exploited in synthetic strategies designed to construct polycyclic aromatic systems and other intricate molecular architectures.

The influence of computational chemistry on the development and optimization of synthetic protocols using (4-Fluorobutyl)magnesium bromide cannot be overstated. Advanced computational methods have enabled researchers to predict reaction outcomes with high accuracy, allowing for the rational design of experiments. This approach has led to more efficient synthetic routes and improved understanding of reaction mechanisms, further enhancing the utility of this reagent.

In conclusion, (4-Fluorobutyl)magnesium bromide is a powerful tool for modern chemical research due to its unique reactivity and versatility. Its applications span across pharmaceuticals, materials science, and organic synthesis, making it an indispensable compound for researchers seeking to construct complex molecular structures efficiently. As our understanding of fluorine chemistry continues to evolve，this reagent will undoubtedly play an even greater role in future discoveries。